Cas no 121496-69-3 (D-Ribitol,2-O-(4-O-phosphono-b-D-glucopyranosyl)-)

• Product Name: D-Ribitol,2-O-(4-O-phosphono-b-D-glucopyranosyl)-
• CAS No: 121496-69-3
• MF: C₁₁H₂₃O₁₃P
• MW: 394.26628613472
• CID: 142677
• PubChem ID: 129449
• Update Time: 2025-04-19

D-Ribitol,2-O-(4-O-phosphono-b-D-glucopyranosyl)- Chemical and Physical Properties

Names and Identifiers

• D-Ribitol,2-O-(4-O-phosphono-b-D-glucopyranosyl)-
• [(2R,3S,4R,5R)-4,5-dihydroxy-2-(hydroxymethyl)-6-[(2S,3R,4R)-1,3,4,5-tetrahydroxypentan-2-yl]oxyoxan-3-yl] dihydrogen phosphate
• 2-O-glucopyranosylribitol-4'-phosphate
• 2-Gpr-4P
• 2-O-(4-O-phosphono-D-glucopyranosyl)-D-ribitol
• 2-O-(4-O-Phosphonohexopyranosyl)pentitol
• DTXSID40923825
• SCHEMBL4282363
• 121496-69-3

• Inchi： 1S/C11H23O13P/c12-1-4(15)7(16)5(2-13)22-11-9(18)8(17)10(6(3-14)23-11)24-25(19,20)21/h4-18H,1-3H2,(H2,19,20,21)/t4-,5+,6-,7-,8-,9-,10-,11?/m1/s1
• InChI Key： JKRSKMAIGNQRNA-HYZGGICSSA-N
• SMILES： P(=O)(O)(O)O[C@@H]1[C@@H](CO)OC([C@@H]([C@H]1O)O)O[C@@H](CO)[C@@H]([C@@H](CO)O)O

Computed Properties

• Exact Mass: 394.08759
• Monoisotopic Mass: 394.088
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 25
• Rotatable Bond Count: 9
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -6.2
• Topological Polar Surface Area: 227Ų

Experimental Properties

• Density: 1.8
• Boiling Point: 847.9°Cat760mmHg
• Flash Point: 466.6°C
• Refractive Index: 1.62
• PSA: 226.83
• LogP: -5.00510